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Compound of Interest

Compound Name: UCK2 Inhibitor-1

Cat. No.: B12394515

Application Notes and Protocols for UCK2
Inhibitor-1

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of UCK2 inhibitor-1, a non-
competitive inhibitor of Uridine-Cytidine Kinase 2 (UCK2), in various cell-based and enzymatic
assays. UCK2 is a key enzyme in the pyrimidine salvage pathway, which is often upregulated
in cancer cells to meet the high demand for nucleotides required for proliferation. Inhibition of
UCK2 can lead to cell cycle arrest and apoptosis, making it a promising target for cancer
therapy.

Chemical Properties and Storage

Proper handling and storage of UCK2 inhibitor-1 are crucial for maintaining its activity and
ensuring reproducible experimental results.
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Property Value Reference
Molecular Formula C27H21N304S [1]
Molecular Weight 483.54 g/mol [1]
ICso 4.7 uM [1]
. DMSO: 12.5 mg/mL (25.85
Solubility [1]
mM)
Appearance White to off-white solid [1]

Store at 4°C for short-term
(sealed from light and
moisture). For long-term
Storage _ [1]
storage, aliquot and store at
-20°C (up to 1 month) or -80°C

(up to 6 months).

Note on Solubility: To achieve the specified concentration in DMSO, warming the solution to
60°C and using sonication is recommended. It is also advised to use freshly opened,
anhydrous DMSO as the solvent's hygroscopic nature can affect solubility[1].

Signaling Pathway of UCK2 and its Inhibition

UCK?2 plays a critical role in the pyrimidine salvage pathway, catalyzing the phosphorylation of
uridine and cytidine to their respective monophosphates (UMP and CMP). These are
subsequently converted to triphosphates (UTP and CTP), which are essential for RNA and
DNA synthesis. In many cancer cells, this salvage pathway is highly active. The inhibition of
UCK?2 disrupts this process, leading to a depletion of the nucleotide pool necessary for
proliferation. This can induce cell cycle arrest and apoptosis. Furthermore, UCK2 has been
shown to influence other oncogenic signaling pathways, including STAT3, EGFR-AKT, and
mTOR.
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Pyrimidine Salvage Pathway Inhibition by UCK2 inhibitor-1
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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